Cas no 87675-98-7 (3-Thiophenecarboxylic acid, 4-methoxy-2-methyl-)

• Product Name: 3-Thiophenecarboxylic acid, 4-methoxy-2-methyl-
• CAS No: 87675-98-7
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 653644
• PubChem ID: 23361773
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 4-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-methoxy-2-methyl-
• 4-methoxy-2-methylthiophene-3-carboxylic acid
• DTXSID90633361
• 87675-98-7
• SCHEMBL8302274

• Inchi： 1S/C7H8O3S/c1-4-6(7(8)9)5(10-2)3-11-4/h3H,1-2H3,(H,8,9)
• InChI Key： RFTCWUMESAVODJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=C1C)OC

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.8Ų